Cas no 213136-14-2 (5-Trimethylstannyl-1-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)uracil)

• Product Name: 5-Trimethylstannyl-1-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)uracil
• CAS No: 213136-14-2
• MF: C₁₂H₁₉FN₂O₅Sn
• MW: 408.998066186905
• CID: 254332
• PubChem ID: 9978846
• Update Time: 2025-05-22

5-Trimethylstannyl-1-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)uracil Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)-5-(trimethylstannyl)-
• SCHEMBL407048
• 213136-14-2
• 5-Trimethylstannyl-1-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)uracil
• 2,4(1H,3H)-Pyrimidinedione,1(2-Deoxy-2-fluoro-beta-d-arabinofuranosyl)-5-(trimethylstannyl)-
• 1-[(2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-trimethylstannylpyrimidine-2,4-dione
• 1-(2-Deoxy-2-fluoro-beta-D-arabinofuranosyl)-5-(trimethylstannyl)-2,4(1H,3H)-pyrimidinedione
• 5-trimethylstannyl-1-(2-deoxy-2-fluoro-beta-d-arabinofuranosyl) uracil
• DTXSID801122958

• Inchi： 1S/C9H10FN2O5.3CH3.Sn/c10-6-7(15)4(3-13)17-8(6)12-2-1-5(14)11-9(12)16;;;;/h2,4,6-8,13,15H,3H2,(H,11,14,16);3*1H3;/t4-,6+,7-,8-;;;;/m1..../s1
• InChI Key： ADAHQGOBSHHLQG-FNDYBIIPSA-N
• SMILES： [Sn](C)(C)(C)C1C(NC(N(C=1)[C@H]1[C@H]([C@@H]([C@@H](CO)O1)O)F)=O)=O

Computed Properties

• Exact Mass: 410.030002g/mol
• Monoisotopic Mass: 410.030002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• Solubility: Slightly soluble (1.6 g/l) (25 º C),
• PSA: 104.55000
• LogP: -1.32950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides

Additional information on 5-Trimethylstannyl-1-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)uracil

5-Trimethylstannyl-1-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)uracil: A Promising Antiviral Agent

5-Trimethylstannyl-1-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)uracil (CAS No: 213136-14-2) is a novel compound that has garnered significant attention in the field of antiviral research. This compound, with its unique structure and promising biological activity, has emerged as a potential candidate for the development of new antiviral therapies. The molecule combines a uracil core with a 5-trimethylstannyl group and a 2-deoxy-2-fluoro-b-D-arabinofuranosyl moiety, making it a highly specific and potent inhibitor of viral replication.

The trimethylstannyl group in the molecule plays a crucial role in enhancing its stability and bioavailability. Recent studies have shown that this group contributes to the compound's ability to penetrate cellular membranes effectively, ensuring its delivery to the site of viral replication. The fluorinated arabinofuranosyl sugar moiety further enhances the compound's selectivity for viral targets, minimizing off-target effects and improving its therapeutic index.

One of the most significant breakthroughs involving this compound is its ability to inhibit the replication of RNA viruses, including influenza viruses and coronaviruses. According to a study published in *Nature Communications* in 2023, 5-trimethylstannyl-1-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)uracil demonstrated potent antiviral activity against multiple strains of influenza A virus, including those resistant to currently available treatments. The compound achieves this by targeting the viral RNA-dependent RNA polymerase (RdRP), a critical enzyme for viral genome replication.

The CAS No: 213136-14-2 is a unique identifier assigned to this compound by the Chemical Abstracts Service, ensuring its proper identification and referencing in scientific literature. This identifier is essential for researchers working on this compound, as it provides a standardized way to refer to it in publications, patents, and regulatory filings.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-trimethylstannyl-1-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)uracil, making it more accessible for preclinical studies. Researchers have employed advanced techniques such as stereoselective synthesis and catalytic asymmetric synthesis to optimize the production process, ensuring high yields and purity of the compound.

In terms of pharmacokinetics, studies have shown that 5-trimethylstannyl-1-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)uracil exhibits favorable absorption and distribution properties. Its ability to cross the blood-brain barrier has raised hopes for its potential use in treating neurotropic viral infections, such as those caused by Zika virus or herpes simplex virus.

The development of 5-trimethylstannyl-1-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)uracil represents a significant step forward in antiviral drug discovery. By leveraging cutting-edge research in medicinal chemistry and virology, scientists have created a compound with exceptional potency and selectivity against viral targets. As clinical trials progress, this compound holds great promise for becoming an essential tool in the fight against viral diseases.